N,N'-(ethane-1,2-diyl)bis(2-methylbenzamide)

• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol
• IUPAC Name: 2-methyl-N-[2-[(2-methylbenzoyl)amino]ethyl]benzamide
• InChI: InChI=1S/C18H20N2O2/c1-13-7-3-5-9-15(13)17(21)19-11-12-20-18(22)16-10-6-4-8-14(16)2/h3-10H,11-12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: OQOKUFCVSNGMMB-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)NCCNC(=O)C2=CC=CC=C2C

Description

N,N'-(ethane-1,2-diyl)bis(2-methylbenzamide), commonly known as EDBM, is a chemical compound that belongs to the class of bisamides. It is a white crystalline solid with a molecular formula of C20H22N2O2. EDBM has been widely used in scientific research due to its unique properties, such as its ability to act as a ligand and form complexes with various metals.

Mechanism of Action

The mechanism of action of EDBM is not fully understood. However, studies have suggested that it may act as a chelating agent, binding to metal ions and preventing them from interacting with other molecules. This property has been exploited in various applications, including the treatment of heavy metal poisoning and the development of metal-based drugs.
Biochemical and Physiological Effects:
EDBM has been shown to exhibit antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. It has also been shown to inhibit the growth of cancer cells in vitro, suggesting its potential as a chemotherapeutic agent.

Advantages and Limitations for Lab Experiments

EDBM has several advantages as a ligand in coordination chemistry. It forms stable complexes with various metals, making it useful in catalysis and electrochemistry. However, its use is limited by its relatively high cost and the difficulty in synthesizing it on a large scale.

Future Directions

There are several future directions for research on EDBM. One potential area of study is the development of metal-based drugs using EDBM as a ligand. Another potential area of study is the use of EDBM complexes in the treatment of heavy metal poisoning. Additionally, further studies are needed to fully understand the mechanism of action of EDBM and its potential applications in other fields of science.

Synthesis Methods

The synthesis of EDBM involves the reaction of 2-methylbenzoic acid with ethylenediamine in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then purified through recrystallization to obtain pure EDBM.

Scientific Research Applications

EDBM has been extensively studied for its potential applications in various fields of science. One of the primary uses of EDBM is as a ligand in coordination chemistry. It has been shown to form stable complexes with various metals, including copper, nickel, and zinc. These complexes have been used in catalysis, electrochemistry, and as potential antimicrobial agents.